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Abstract

Angelicolide, a notable member of the coumarin class of phytochemicals, has garnered
scientific interest for its potential therapeutic applications. This technical guide provides a
comprehensive overview of angelicolide, including its physicochemical properties and its place
within the broader category of coumarins derived from the Angelica genus. While specific
guantitative data on the biological activity of angelicolide remains to be fully elucidated in
publicly available literature, this document synthesizes the current knowledge on closely
related coumarins, offering insights into its probable anti-inflammatory mechanisms. Detailed
experimental protocols for the isolation of analogous compounds and relevant analytical
techniques are presented to facilitate further research. Furthermore, this guide illustrates the
key signaling pathways potentially modulated by this class of compounds.

Introduction

Coumarins are a diverse class of benzopyrone secondary metabolites ubiquitously found in the
plant kingdom, with the Angelica species being a particularly rich source[1][2]. These
compounds are renowned for a wide spectrum of pharmacological activities, including anti-
inflammatory, anticoagulant, and anticancer properties[1]. Angelicolide, a specific coumarin
with the chemical formula C24H2804 and a molecular weight of 380.484 g/mol , is found within
this genus][3]. This guide aims to provide researchers, scientists, and drug development
professionals with a detailed technical resource on angelicolide and its associated class of
coumarins. Given the current scarcity of specific data for angelicolide, this document
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leverages information from structurally similar coumarins isolated from Angelica species to
provide a foundational understanding.

Physicochemical Properties of Angelicolide

A summary of the known physicochemical properties of angelicolide is presented in Table 1.

Property Value Reference
Chemical Formula C24H2804 [3]
Molecular Weight 380.484 g/mol [3]
CAS Number 90826-58-7 [3]
Class Coumarin [3]

Biological Activity of Related Coumarins from
Angelica Species

While specific inhibitory concentrations (IC50) for angelicolide's anti-inflammatory activity are
not readily available in the current literature, studies on other coumarins isolated from Angelica
species provide valuable insights into the potential bioactivity of this class of compounds. A key
indicator of anti-inflammatory potential is the inhibition of nitric oxide (NO) production in
lipopolysaccharide (LPS)-stimulated macrophages. The IC50 values for NO inhibition by
several coumarins from Angelica furcijuga are detailed in Table 2.

IC50 (pM) for NO

Compound o Botanical Source Reference
Inhibition
Isopteryxin 8.8 Angelica furcijuga [4]
Isoepoxypteryxin 53 Angelica furcijuga [4]
(S)-(-)-Oxypeucedanin 57 Angelica furcijuga [4]
Imperatorin 60 Angelica furcijuga [4]
3'-Angeloyl-cis- _ .
82 Angelica furcijuga [4]
khellactone
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Potential Signaling Pathways

The anti-inflammatory effects of coumarins are often attributed to their modulation of key
signaling pathways involved in the inflammatory response. While the specific pathways affected
by angelicolide are yet to be determined, research on related compounds from the Angelica
genus suggests potential involvement of the Mitogen-Activated Protein Kinase (MAPK) and
Signal Transducer and Activator of Transcription (STAT) pathways. Conversely, some related
compounds have been shown not to act via the canonical Nuclear Factor-kappa B (NF-kB)
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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